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Abstract

Demethylsonchifolin is a naturally occurring sesquiterpenoid lactone isolated from
Smallanthus sonchifolius. While specific research on demethylsonchifolin is limited, its
structural class, the melampolide-type sesquiterpenoids, is the subject of extensive
investigation for a range of biological activities. This technical guide provides a comprehensive
overview of demethylsonchifolin, placing it within the broader context of related, well-studied
sesquiterpenoids from the same plant source. This document will detail the known biological
activities, potential mechanisms of action, and relevant experimental protocols associated with
these compounds, offering a valuable resource for researchers interested in the therapeutic
potential of this class of natural products.

Introduction to Demethylsonchifolin and
Sesquiterpenoids

Demethylsonchifolin is classified as a sesquiterpenoid, a diverse class of C15 terpenoids
derived from the assembly of three isoprene units. These compounds are widely distributed in
the plant kingdom and are known to possess a vast array of biological activities.
Demethylsonchifolin is specifically a melampolide-type sesquiterpene lactone, a subclass
characterized by a germacrane skeleton. It is isolated from the leaves of Smallanthus
sonchifolius (yacon), a plant traditionally used in folk medicine.
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While direct biological data for demethylsonchifolin is not extensively available in current
literature, several other sesquiterpenoid lactones isolated from Smallanthus sonchifolius, such
as enhydrin, uvedalin, and polymatin B, have been studied for their significant biological
effects, including trypanocidal and antimicrobial properties. This guide will leverage the data on
these closely related compounds to infer the potential biological role and mechanisms of action
of demethylsonchifolin.

Physicochemical Properties of Demethylsonchifolin

Property Value Reference
CAS Number 956384-55-7 [1]
Molecular Formula C20H2406 [2]
Molecular Weight 360.401 g/mol [2]

Boiling Point 563.2+50.0 °C at 760 mmHg [2]

Density 1.2+0.1 g/cm3 [2]

Flash Point 198.0+23.6 °C

Biological Activities of Related Sesquiterpenoids
from Smallanthus sonchifolius

Due to the limited specific data on demethylsonchifolin, this section summarizes the reported
biological activities of other structurally similar sesquiterpenoid lactones isolated from
Smallanthus sonchifolius. These findings provide a strong basis for predicting the potential
therapeutic applications of demethylsonchifolin.

Trypanocidal Activity

Several sesquiterpenoid lactones from S. sonchifolius have demonstrated potent activity
against Trypanosoma cruzi, the parasite responsible for Chagas disease.
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Selectivity
ICs0 (UM) vs. ICso0 (UM) vs. CCso (UM) on Index
Compound . ) . .
Epimastigotes =~ Amastigotes Vero cells (Amastigote/V
ero)
Enhydrin 0.84 5.17 46.5 9.0
Uvedalin 1.09 3.34 46.8 14.0
Polymatin B 4.90 9.02 147.3 16.3

Data sourced from a study on the trypanocidal activity of sesquiterpene lactones from

Smallanthus sonchifolius.

Antimicrobial Activity

Melampolide-type sesquiterpenoids from S. sonchifolius have also been shown to possess

antimicrobial properties.

Minimal Inhibitory Weight (mg) vs.

Compound . -
Bacillus subtilis

Fluctuanin 25

Uvedalin 50

Sonchifolin 100

Enhydrin 100

8[-tigloyloxymelampolid-14-oic acid methyl 50

ester

8[-methacryloyloxymelampolid-14-oic acid -

methyl ester

Data from a study on the purification and identification of antimicrobial sesquiterpene lactones

from yacon leaves.

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12315830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Potential Mechanisms of Action and Signaling
Pathways

Based on the known activities of related sesquiterpenoid lactones, the following mechanisms

and signaling pathways are proposed for demethylsonchifolin.

Inferred Anti-inflammatory Mechanism via NF-kB
Inhibition

Sesquiterpene lactones are well-documented inhibitors of the NF-kB (nuclear factor kappa-
light-chain-enhancer of activated B cells) signaling pathway, a key regulator of inflammation.
The proposed mechanism involves the direct alkylation of the p65 subunit of NF-kB by the a-

methylene-y-lactone moiety, which prevents its translocation to the nucleus and subsequent
transcription of pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Demethylsonchifolin: A Technical Whitepaper on its
Role as a Sesquiterpenoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12315830#demethylsonchifolin-and-its-role-as-a-
sesquiterpenoid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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